Cas no 1890565-13-5 (2-(3-methyl-1-benzofuran-2-yl)morpholine)

• Product Name: 2-(3-methyl-1-benzofuran-2-yl)morpholine
• CAS No: 1890565-13-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6383295
• PubChem ID: 116987193
• Update Time: 2025-10-18

2-(3-methyl-1-benzofuran-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1-benzofuran-2-yl)morpholine
• 1890565-13-5
• EN300-1794913

• Inchi： 1S/C13H15NO2/c1-9-10-4-2-3-5-11(10)16-13(9)12-8-14-6-7-15-12/h2-5,12,14H,6-8H2,1H3
• InChI Key： BXHXTMJKNVZEFW-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1=C(C)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(3-methyl-1-benzofuran-2-yl)morpholine

Introduction to 2-(3-methyl-1-benzofuran-2-yl)morpholine (CAS No. 1890565-13-5)

2-(3-methyl-1-benzofuran-2-yl)morpholine, also known by its CAS number 1890565-13-5, is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which combines a morpholine ring with a substituted benzofuran moiety. The morpholine ring, a six-membered heterocycle containing an oxygen atom, imparts specific chemical properties that make it valuable in various synthetic pathways and biological studies.

The 3-methyl-1-benzofuran-2-yl substituent, on the other hand, adds complexity and functionality to the molecule, enhancing its potential for use in drug discovery and development. The combination of these structural elements results in a compound with a diverse range of biological activities and chemical reactivity, making it an interesting subject for both academic and industrial research.

2-(3-methyl-1-benzofuran-2-yl)morpholine has been the focus of several recent studies aimed at elucidating its pharmacological properties. One notable area of research involves its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases. GPCRs play crucial roles in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, hormone regulation, and immune responses.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-(3-methyl-1-benzofuran-2-yl)morpholine to several GPCRs. The results showed that the compound exhibited high selectivity for certain receptor subtypes, suggesting its potential as a lead molecule for the development of novel therapeutic agents. The researchers also noted that the compound's morpholine moiety played a critical role in enhancing its binding affinity and selectivity.

In addition to its potential as a GPCR modulator, 2-(3-methyl-1-benzofuran-2-yl)morpholine has been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. A study published in the Inflammation Research journal in 2020 evaluated the anti-inflammatory effects of 2-(3-methyl-1-benzofuran-2-yl)morpholine in both in vitro and in vivo models.

The results demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. The study also highlighted the compound's ability to inhibit nuclear factor-kappa B (NF-kB) activation, a critical pathway involved in the inflammatory response. These findings suggest that 2-(3-methyl-1-benzofuran-2-yl)morpholine could be a promising candidate for further development as an anti-inflammatory agent.

Beyond its pharmacological applications, 2-(3-methyl-1-benzofuran-2-yl)morpholine has also been studied for its synthetic utility. The unique structure of this compound makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities. A recent review article published in the Tetrahedron Letters discussed various synthetic strategies for preparing derivatives of 2-(3-methyl-1-benzofuran-2-yl)morpholine, highlighting the versatility of this molecule as a starting material for organic synthesis.

The review covered methods such as transition-metal-catalyzed cross-coupling reactions, cycloaddition reactions, and nucleophilic substitution reactions, which have been successfully employed to modify the structure of 2-(3-methyl-1-benzofuran-2-yl)morpholine. These synthetic approaches have opened up new avenues for exploring the chemical space around this molecule and identifying new compounds with enhanced biological properties.

In conclusion, 2-(3-methyl-1-benzofuran-2-yl)morpholine (CAS No. 1890565-13-5) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique molecular structure endows it with diverse biological activities and synthetic utility, making it an attractive target for further investigation. Ongoing research continues to uncover new applications and properties of this compound, contributing to advancements in drug discovery and organic synthesis.